Cas no 1248795-11-0 (1-(5-FLUORO-2-METHYLPHENYL)BUT-3-EN-1-AMINE)

• Product Name: 1-(5-FLUORO-2-METHYLPHENYL)BUT-3-EN-1-AMINE
• CAS No: 1248795-11-0
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5739872
• PubChem ID: 62388244
• Update Time: 2026-03-11

1-(5-FLUORO-2-METHYLPHENYL)BUT-3-EN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1248795-11-0
• 1-(5-fluoro-2-methylphenyl)but-3-en-1-amine
• AKOS011675097
• Y12606
• Benzenemethanamine, 5-fluoro-2-methyl-α-2-propen-1-yl-
• 1-(5-FLUORO-2-METHYLPHENYL)BUT-3-EN-1-AMINE

• Inchi： 1S/C11H14FN/c1-3-4-11(13)10-7-9(12)6-5-8(10)2/h3,5-7,11H,1,4,13H2,2H3
• InChI Key： IPSLBJMUWWMLPU-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(CC=C)N

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.022±0.06 g/cm3(Predicted)
• Boiling Point: 243.1±28.0 °C(Predicted)
• pka: 8.75±0.10(Predicted)

Additional information on 1-(5-FLUORO-2-METHYLPHENYL)BUT-3-EN-1-AMINE

Comprehensive Overview of 1-(5-FLUORO-2-METHYLPHENYL)BUT-3-EN-1-AMINE (CAS No. 1248795-11-0): Properties, Applications, and Industry Insights

The compound 1-(5-FLUORO-2-METHYLPHENYL)BUT-3-EN-1-AMINE (CAS No. 1248795-11-0) is a fluorinated aromatic amine derivative with a unique structural framework, combining a but-3-en-1-amine backbone with a substituted phenyl ring. This molecular design grants it versatile reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of a fluoro group at the 5-position and a methyl group at the 2-position of the phenyl ring enhances its electronic properties, influencing its binding affinity and metabolic stability—a feature highly sought after in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged due to their pivotal role in developing bioactive molecules. Researchers frequently search for terms like "fluorinated amine synthesis" or "CAS 1248795-11-0 applications," reflecting growing interest in this niche. The compound’s enamine functionality also aligns with trends in click chemistry and catalysis, where its unsaturated bond offers opportunities for further derivatization. Notably, its potential as a building block for small-molecule inhibitors has been explored in oncology and neurology, addressing pressing healthcare challenges.

From a synthetic perspective, 1-(5-FLUORO-2-METHYLPHENYL)BUT-3-EN-1-AMINE is synthesized via nucleophilic addition or reductive amination protocols, often employing palladium-catalyzed cross-coupling to introduce the fluorophenyl moiety. Its logP and pKa values (predicted computationally) suggest moderate lipophilicity, ideal for optimizing blood-brain barrier permeability—a hot topic in CNS drug development. Environmental concerns around fluorinated compounds have also spurred interest in green chemistry approaches for its production, reducing hazardous byproducts.

The compound’s spectroscopic data (e.g., NMR and HRMS) are critical for quality control, as impurities can affect downstream applications. Analytical chemists often query "CAS 1248795-11-0 characterization methods" to ensure reproducibility. Furthermore, its stability under varying pH and temperature conditions makes it suitable for high-throughput screening libraries, a focus area for AI-driven drug discovery platforms.

In the agrochemical sector, derivatives of 1-(5-FLUORO-2-METHYLPHENYL)BUT-3-EN-1-AMINE have shown promise as plant growth regulators, leveraging the fluorine atom’s ability to resist microbial degradation. This aligns with global trends toward sustainable agriculture, where users frequently search for "eco-friendly fluorinated agrochemicals." Regulatory agencies emphasize rigorous toxicity profiling, and recent studies indicate low ecotoxicity for this compound at recommended doses.

Looking ahead, innovations in continuous flow chemistry could revolutionize the scalability of 1248795-11-0 production, reducing costs for industrial adopters. Patent databases reveal its inclusion in proprietary formulations for anti-inflammatory agents, highlighting its commercial potential. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s modular design ensures its relevance in cutting-edge research.